Cas no 125246-74-4 (9H-Xanthen-9-one,2-acetyl-5-bromo-1,3-dihydroxy-)

9H-Xanthen-9-one,2-acetyl-5-bromo-1,3-dihydroxy- structure
125246-74-4 structure
Product Name:9H-Xanthen-9-one,2-acetyl-5-bromo-1,3-dihydroxy-
CAS No:125246-74-4
MF:C15H9BrO5
MW:349.132963895798
CID:178901
PubChem ID:5747958
Update Time:2025-04-19

9H-Xanthen-9-one,2-acetyl-5-bromo-1,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,2-acetyl-5-bromo-1,3-dihydroxy-
    • 2-acetyl-5-bromo-1,3-dihydroxyxanthen-9-one
    • 125246-74-4
    • 2-Acetyl-5-bromo-1,3-dihydroxy-9H-xanthen-9-one
    • DTXSID60154715
    • 9H-Xanthen-9-one, 2-acetyl-5-bromo-1,3-dihydroxy-
    • Inchi: 1S/C15H9BrO5/c1-6(17)11-9(18)5-10-12(14(11)20)13(19)7-3-2-4-8(16)15(7)21-10/h2-5,18,20H,1H3
    • InChI Key: SVBQBKHIZWODHH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1OC1C=C(C(C(C)=O)=C(C=1C2=O)O)O

Computed Properties

  • Exact Mass: 347.96327
  • Monoisotopic Mass: 347.96334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
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